Cas no 111416-65-0 (Benzamide, N,N'-[1,4-butanediylbis(iminocarbonothioyl)]bis-)

• Product Name: Benzamide, N,N'-[1,4-butanediylbis(iminocarbonothioyl)]bis-
• CAS No: 111416-65-0
• MF: C₂₀H₂₂N₄O₂S₂
• MW: 414.544281482697
• CID: 1198154
• PubChem ID: 15496494
• Update Time: 2025-04-20

Benzamide, N,N'-[1,4-butanediylbis(iminocarbonothioyl)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N,N'-[1,4-butanediylbis(iminocarbonothioyl)]bis-
• N-[4-(benzoylcarbamothioylamino)butylcarbamothioyl]benzamide
• 111416-65-0
• DTXSID10573316
• N,N'-(Butane-1,4-diyldicarbamothioyl)dibenzamide
• 3,3'-Dibenzoyl-1,1'-(butane-1,4-diyl)dithiourea

• Inchi： 1S/C20H22N4O2S2/c25-17(15-9-3-1-4-10-15)23-19(27)21-13-7-8-14-22-20(28)24-18(26)16-11-5-2-6-12-16/h1-6,9-12H,7-8,13-14H2,(H2,21,23,25,27)(H2,22,24,26,28)
• InChI Key： YXJWYSJVAONOIY-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NCCCCNC(NC(C1C=CC=CC=1)=O)=S

Computed Properties

• Exact Mass: 414.11866
• Monoisotopic Mass: 414.11841830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 82.26